N-{[(2-ethoxyphenyl)amino]carbonyl}-4-methylbenzenesulfonamide

• IUPAC Name: 1-(2-ethoxyphenyl)-3-(4-methylphenyl)sulfonylurea
• InChI: InChI=1S/C16H18N2O4S/c1-3-22-15-7-5-4-6-14(15)17-16(19)18-23(20,21)13-10-8-12(2)9-11-13/h4-11H,3H2,1-2H3,(H2,17,18,19)
• InChI Key: UUIQVKLKKMXJLU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)NS(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

N-{[(2-ethoxyphenyl)amino]carbonyl}-4-methylbenzenesulfonamide, commonly known as E-4031, is a chemical compound that belongs to the class of potassium channel blockers. It is widely used in scientific research applications to study the role of potassium channels in various physiological and pathological processes.

Scientific Research Applications

• Crystallography and Molecular Structure :

  • N-(2-Acetyl-4-bromophenyl)-4-methylbenzenesulfonamide and its derivatives were studied for their structural properties using NMR, mass spectroscopy, and X-ray diffraction techniques. These compounds showed potential as inhibitors against acetylcholinesterase and butyrylcholinesterase, with implications for treating diseases like Alzheimer's (Mphahlele, Gildenhuys, & Zamisa, 2021).
  • The crystal structure of a related compound, N-[(Butylamino)carbonyl]-4-methylbenzenesulfonamide, was determined, highlighting the importance of hydrogen bonding and van der Waals interactions for stabilizing the structure (Nirmala & Gowda, 1981).

• Anticancer and Antiviral Properties :

  • A novel compound, (Z)-N-(4-bromo-5-ethoxy-3,5-dimethylfuran-2(5H)-ylidene)-4-methylbenzenesulfonamide, was synthesized and characterized, showing potential anticancer properties (Zhang, Shi-jie, Hu, & Wei-Xiao, 2010).
  • A series of N-(3-amino-3,4-dihydro-4-oxopyrimidin-2-yl)-4-chloro-2-mercapto-5-methylbenzenesulfonamide derivatives were synthesized as potential anti-HIV agents, with some showing good anti-HIV-1 activity (Brzozowski & Sa̧czewski, 2007).

• Synthesis and Chemical Analysis :

  • Research on the synthesis and characterization of new sulfonamide molecules, such as N-(2,5-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide, contributes to understanding their structural and electronic properties. Such studies involve computational analysis and experimental techniques (Murthy et al., 2018).

• Photodynamic Therapy and Photosensitization :

  • A new zinc phthalocyanine substituted with benzenesulfonamide derivative groups was synthesized, demonstrating significant potential for use as Type II photosensitizers in treating cancer through photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).